Cas no 23767-72-8 (1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-)

1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)- structure
23767-72-8 structure
Product name:1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
CAS No:23767-72-8
MF:C14H8N4O
MW:248.239521980286
CID:290624
PubChem ID:263734

1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
    • 3-(4-methoxyphenyl)cyclopropane-1,1,2,2-tetracarbonitrile
    • 3-(4-methoxyphenyl)-1,1,2,2-tetracyanocyclopropane
    • 3-(4-methoxyphenyl)-1,1,2,2-tetracyanopropane
    • 3-(4-Methoxy-phenyl)-1.1.2.2-tetra-cyano-cyclopropan
    • 3-< 4-Methoxy-phenyl> -1.1.2.2-tetra-cyano-cyclopropan
    • AC1L6ACF
    • AC1Q4RLR
    • CTK4F2201
    • HMS1433A20
    • Maybridge3_000724
    • NSC98397
    • NSC98490
    • NSC-98397
    • AKOS024341143
    • 23767-72-8
    • NSC788697
    • 3-(4-METHOXY-PHENYL)-CYCLOPROPANE-1,1,2,2-TETRACARBONITRILE
    • DTXSID90294850
    • NSC-98490
    • 3-(4-Methoxyphenyl)cyclopropane-1,1,2,2-tetra-carbonitrile
    • NSC-788697
    • IDI1_012111
    • Inchi: InChI=1S/C14H8N4O/c1-19-11-4-2-10(3-5-11)12-13(6-15,7-16)14(12,8-17)9-18/h2-5,12H,1H3
    • InChI Key: RRNQCBSXGOYEDE-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C2C(C#N)(C#N)C2(C#N)C#N)C=C1

Computed Properties

  • Exact Mass: 248.06994
  • Monoisotopic Mass: 248.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.34
  • Boiling Point: 597.4°Cat760mmHg
  • Flash Point: 250.7°C
  • Refractive Index: 1.6
  • PSA: 104.39
  • LogP: 1.85952

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